4-Pentynyl methanesulfonate

• IUPAC Name: pent-4-ynyl methanesulfonate
• InChI: InChI=1S/C6H10O3S/c1-3-4-5-6-9-10(2,7)8/h1H,4-6H2,2H3
• InChI Key: ZKCDAGCMMFDKFX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCCC#C
• Molecular Formula: C6H10O3S
• DSSTOX Substance ID: DTXSID40499717
• Molecular Weight: 162.21 g/mol
• CAS No.: 68275-03-6

Description

4-Pentynyl methanesulfonate is an organic compound with the molecular formula C6H10O3S. It is a sulfonate ester derived from methanesulfonic acid and pent-4-yn-1-ol. This compound is commonly used in organic synthesis, particularly in the formation of alkynes. It is a clear, colorless to pale yellow liquid that is soluble in common organic solvents such as dichloromethane, diethyl ether, and tetrahydrofuran .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Pentynyl methanesulfonate can be synthesized by reacting pent-4-yn-1-ol with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through a stepwise mechanism, starting with the formation of an intermediate alkene, followed by the addition of the sulfonate group.

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the general approach involves the use of large-scale reactors to carry out the aforementioned synthetic route. The reaction conditions are optimized to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 4-Pentynyl methanesulfonate undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the methanesulfonate group is replaced by other nucleophiles.

Elimination Reactions: It can undergo elimination reactions to form alkynes.

Oxidation and Reduction Reactions: While less common, it can be involved in oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and other nucleophiles. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide or dimethyl sulfoxide.

Elimination Reactions: Strong bases such as sodium hydride or potassium tert-butoxide are used to induce elimination reactions.

Major Products:

Substitution Reactions: The major products depend on the nucleophile used. For example, using sodium azide would yield 4-pentynyl azide.

Elimination Reactions: The major product is typically an alkyne, such as 4-pentyne.

Scientific Research Applications

4-Pentynyl methanesulfonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of alkynes and other carbon-carbon bond-forming reactions.

Biology: It can be used in the synthesis of biologically active molecules and as a precursor in the preparation of various biochemical compounds.

Medicine: It is involved in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials

Mechanism of Action

The mechanism of action of 4-pentynyl methanesulfonate involves the cleavage of the methanesulfonate ester bond, leading to the formation of reactive intermediates. These intermediates can then participate in various chemical reactions, such as nucleophilic substitution or elimination. The molecular targets and pathways involved depend on the specific reaction and conditions used .

Comparison with Similar Compounds

Methanesulfonic Acid: A simpler sulfonate compound with the molecular formula CH4O3S.

Ethyl Methanesulfonate: Another sulfonate ester used in mutagenesis and as a reagent in organic synthesis.

Uniqueness: 4-Pentynyl methanesulfonate is unique due to its alkyne functionality, which allows it to participate in a wider range of chemical reactions compared to simpler sulfonate esters. Its ability to form alkynes makes it particularly valuable in organic synthesis and the preparation of complex molecules.

Synthesis routes and methods I

Procedure details

To pentyne-4-ol (Farchan Chemical Co) (42.0 g: 0.5 mols) in 500 mL ether at -5° C. (dry ice bath) is added in a rapid dropwise fashion triethylamine (104.8 mL; 0.75 mols) diluted with 100 mL ether. While maintaining the temperature at or below 15° C. throughout, methane sulfonyl chloride, (94.2 mL; 0.70 mols) diluted with 100 mL ether, is added dropwise over 45 minutes. The thick suspension is stirred an additional 30 minutes, after which the precipitate is filtered. The filter cake is washed with ether and the combined ether layers washed twice with water, then once with brine. The ether layer is then dried over anhydrous magnesium sulfate and solvent removed under reduced pressure to yield the product as a pale yellow oil; yield 64 g (79%), which is used in the next step without further purification.

Synthesis routes and methods II

Procedure details

4 ml (43.2 mmol) 4-pentyn-1-ol in 140 ml CH2Cl2 were treated with 3.7 ml (47.6 mmol) methanesulfonyl chloride and 11.1 ml (64.84 mmol) N,N-diisopropylethylamine at 0° C. for 10 min. The solution was stirred at RT for 1 h and was diluted with CH2Cl2. Water was added, the mixture was stirred for 10 min and was added to a 10% aqueous KHSO4 solution. The phases were separated and the aqueous phase was extracted with CH2Cl2. The combined organic ones were washed with a saturated aqueous solution of NaHCO3 and brine, dried over Na2SO4 and evaporated to give crude Methanesulfonic acid pent-4-ynyl ester as yellow oil, MS: 156 (MH+).